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Compound of Interest

Compound Name: Cobalt bromide, hexahydrate

Cat. No.: B1515819 Get Quote

Technical Support Center: Cobalt Bromide
Hexahydrate
This technical support guide provides essential information for researchers, scientists, and drug

development professionals on the safe handling and use of cobalt bromide hexahydrate. For

specific safety protocols, always refer to your institution's guidelines and the most current

Safety Data Sheet (SDS).

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with cobalt bromide hexahydrate?

A1: Cobalt bromide hexahydrate is classified as a hazardous substance. The primary hazards

include:

Toxicity: Harmful if swallowed or inhaled.[1]

Skin and Eye Irritation: Causes skin irritation and serious eye irritation.[1]

Sensitization: May cause an allergic skin reaction or asthma-like symptoms if inhaled.[2]

Carcinogenicity: Suspected of causing cancer.[1]

Reproductive Toxicity: May damage fertility or the unborn child.
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Aquatic Toxicity: Very toxic to aquatic life with long-lasting effects.[1][3]

Q2: What are the proper storage conditions for cobalt bromide hexahydrate?

A2: To ensure its stability and safety, cobalt bromide hexahydrate should be stored in a dry,

cool, and well-ventilated place.[3][4] Keep the container tightly closed to prevent moisture

absorption, as the compound is hygroscopic.[4][5] It should be stored at room temperature.[6]

Q3: What personal protective equipment (PPE) is required when handling cobalt bromide

hexahydrate?

A3: When handling cobalt bromide hexahydrate, appropriate personal protective equipment

must be worn. This includes:

Eye Protection: Chemical safety goggles or glasses that meet OSHA's eye and face

protection regulations in 29 CFR 1910.133 or European Standard EN166.[3][4]

Hand Protection: Wear appropriate protective gloves to prevent skin exposure.[3]

Body Protection: A lab coat or other protective clothing should be worn to prevent skin

contact.[4]

Respiratory Protection: If there is a risk of inhaling dust, a NIOSH/MSHA or European

Standard EN 149 approved respirator should be used.[3][4]

Q4: What should I do in case of accidental exposure to cobalt bromide hexahydrate?

A4: Immediate action is crucial in case of accidental exposure:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under

the eyelids. Seek immediate medical attention.[1][4]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes. If

skin irritation or a rash occurs, seek medical advice.[3][4]

Inhalation: Move the victim to fresh air and keep them at rest in a comfortable breathing

position. If respiratory symptoms occur, call a poison center or physician.[3]
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Ingestion: If swallowed, call a poison center or physician if you feel unwell. Rinse the mouth

with water. Do NOT induce vomiting.[1][3]

Troubleshooting Guide
Issue Possible Cause Solution

Material has changed color or

consistency (e.g., become

clumped or liquefied).

The compound is hygroscopic

and has likely absorbed

moisture from the air.

Ensure the container is always

tightly sealed when not in use.

Store in a desiccator if

necessary. While the material

may still be usable for some

applications, its purity may be

compromised.

A small spill has occurred in a

well-ventilated area.

Accidental mishandling during

transfer.

Wearing appropriate PPE,

sweep up the spilled solid and

place it into a suitable, labeled

container for disposal. Avoid

creating dust.[3] Clean the spill

area with a damp cloth.

A large spill has occurred.

Improper handling of a large

quantity or a dropped

container.

Evacuate the area. If safe to

do so, prevent the spill from

entering drains.[1][3] Contact

your institution's environmental

health and safety department

for guidance on cleanup and

disposal.

The material is not dissolving

as expected in a solvent.

The solvent may be

inappropriate, or the

concentration may be too high.

Verify the solubility of cobalt

bromide hexahydrate in the

chosen solvent. The material is

soluble in water.[5] Consider

gentle heating or sonication to

aid dissolution, ensuring

proper ventilation.

Quantitative Data Summary
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Property Value Reference

Molecular Weight 326.83 g/mol [6]

Density 2.46 g/cm³ [6]

Melting Point 47 °C [6]

Water Solubility 113.2 g/100 g water at 20 °C [5]

Experimental Protocols
While specific experimental protocols are highly dependent on the research application, the

following general guidelines should be followed when using cobalt bromide hexahydrate in a

laboratory setting:

General Handling Protocol:

Preparation: Before handling, ensure you have read and understood the Safety Data Sheet

(SDS). Have all necessary PPE readily available and in good condition. Ensure that an

eyewash station and safety shower are accessible.[3]

Work Area: Conduct all work with cobalt bromide hexahydrate in a well-ventilated area,

preferably within a chemical fume hood, to minimize inhalation exposure.[3]

Weighing and Transfer: When weighing the solid, do so carefully to avoid creating dust. Use

a spatula or other appropriate tool for transfer.

Dissolution: When preparing solutions, slowly add the cobalt bromide hexahydrate to the

solvent to avoid splashing.

Waste Disposal: Dispose of all waste containing cobalt bromide hexahydrate in accordance

with local, state, and federal regulations. Do not dispose of it down the drain.[3]

Decontamination: After handling, thoroughly wash your hands and any exposed skin with

soap and water.[3] Clean all contaminated surfaces.

Visualized Workflow
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Initial Assessment

Small Spill Response Large Spill Response

Spill Occurs

Assess Spill Size

Is the spill small and contained?

Yes

Is the spill large or uncontained?

No

Don Appropriate PPE

Sweep up solid, avoid dust.
Place in labeled container.

Clean spill area. Dispose of waste according to regulations.

Evacuate the immediate area.

Notify Supervisor and EHS.

Secure the area and prevent entry.

Professional Cleanup Required

Await Professional Cleanup

Click to download full resolution via product page

Caption: Workflow for responding to a cobalt bromide hexahydrate spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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